Cas no 2228838-24-0 (1,1,1-trifluoro-3-(2,3,5,6-tetrafluorophenyl)propan-2-one)

• Product Name: 1,1,1-trifluoro-3-(2,3,5,6-tetrafluorophenyl)propan-2-one
• CAS No: 2228838-24-0
• MF: C₉H₃F₇O
• MW: 260.108347177505
• CID: 6194588
• PubChem ID: 165632452
• Update Time: 2025-06-22

1,1,1-trifluoro-3-(2,3,5,6-tetrafluorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(2,3,5,6-tetrafluorophenyl)propan-2-one
• EN300-1948807
• 2228838-24-0

• Inchi： 1S/C9H3F7O/c10-4-2-5(11)8(13)3(7(4)12)1-6(17)9(14,15)16/h2H,1H2
• InChI Key： SADRMSKCGJKLTD-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1CC(C(F)(F)F)=O)F)F)F

Computed Properties

• Exact Mass: 260.00721185g/mol
• Monoisotopic Mass: 260.00721185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Additional information on 1,1,1-trifluoro-3-(2,3,5,6-tetrafluorophenyl)propan-2-one

Professional Introduction to Compound with CAS No. 2228838-24-0 and Product Name: 1,1,1-trifluoro-3-(2,3,5,6-tetrafluorophenyl)propan-2-one

The compound with the CAS number 2228838-24-0 and the product name 1,1,1-trifluoro-3-(2,3,5,6-tetrafluorophenyl)propan-2-one represents a significant advancement in the field of specialized organic chemistry. This compound belongs to a class of fluorinated aromatic ketones that have garnered considerable attention due to their unique structural properties and potential applications in pharmaceuticals, agrochemicals, and materials science. The presence of multiple fluorine atoms in its molecular structure imparts distinct electronic and steric characteristics, making it a valuable building block for further chemical synthesis.

In recent years, the study of fluorinated compounds has seen remarkable progress, particularly in the development of novel drug candidates. The fluorine atom's ability to influence metabolic stability, lipophilicity, and binding affinity has made fluorinated molecules indispensable in medicinal chemistry. The specific configuration of 1,1,1-trifluoro-3-(2,3,5,6-tetrafluorophenyl)propan-2-one is particularly noteworthy because it combines a trifluoromethyl group with a tetrafluorophenyl moiety, which are both known for enhancing the bioactivity of molecules. This combination has been explored in various research endeavors aimed at creating more effective therapeutic agents.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of biologically active molecules. The trifluoromethyl group is a well-documented pharmacophore that can improve the metabolic stability of drug candidates by resisting oxidative degradation. Additionally, the tetrafluorophenyl ring contributes to strong π-stacking interactions and can modulate the solubility and binding properties of the final product. These features have been leveraged in the design of novel antiviral and anticancer agents.

Recent studies have demonstrated the utility of 1,1,1-trifluoro-3-(2,3,5,6-tetrafluorophenyl)propan-2-one in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often targeted in cancer therapy. By incorporating this compound into drug-like molecules, researchers have been able to develop inhibitors with improved selectivity and potency. For instance, derivatives of this compound have shown promise in inhibiting tyrosine kinases by leveraging the electron-withdrawing effects of the fluorine atoms to enhance binding affinity to the enzyme's active site.

The role of fluorine in modulating molecular properties extends beyond simple electronic effects. The steric bulk introduced by fluorine atoms can also influence conformational preferences and hinder unwanted side reactions. This has been particularly useful in designing molecules that exhibit high enantiomeric purity. In chiral synthesis, where the stereochemistry of a molecule is critical for its biological activity, compounds like 1,1,1-trifluoro-3-(2,3,5,6-tetrafluorophenyl)propan-2-one serve as versatile scaffolds for constructing enantiomerically pure intermediates.

Advances in synthetic methodologies have further enhanced the accessibility of this compound for research purposes. Modern techniques such as transition metal-catalyzed cross-coupling reactions and fluorochemical transformations have made it possible to introduce fluorine atoms with greater precision and efficiency. These methods have enabled chemists to explore more complex derivatives of 1,1,1-trifluoro-3-(2,3,5,6-tetrafluorophenyl)propan-2-one, expanding its potential applications in drug discovery and material science.

The pharmaceutical industry has been particularly keen on exploring fluorinated compounds due to their favorable pharmacokinetic profiles. Drugs containing fluorine atoms often exhibit improved bioavailability and longer half-lives compared to their non-fluorinated counterparts. This has led to numerous fluoro-drugs being approved for clinical use over the past decade. The structural features of 1,1,1-trifluoro-3-(2,3,5,6-tetrafluorophenyl)propan-2-one make it an attractive candidate for further development into novel therapeutics that could address unmet medical needs.

In addition to pharmaceutical applications，this compound has shown promise in other areas such as agrochemicals。Fluorinated compounds are known for their enhanced stability against environmental degradation，making them suitable for use as pesticides or herbicides。The unique properties of trifluoro-3-(tetrafluorophenyl)propanone could lead to the development of next-generation agrochemicals that are more effective and environmentally friendly。

The materials science sector has also benefited from the exploration of fluorinated molecules。Fluorine-containing polymers，for example， exhibit exceptional thermal stability，chemical resistance，and low friction coefficients。These properties make them ideal for use in high-performance materials，such as coatings，adhesives，and lubricants。The structural motifs found in trifluoro-3-(tetrafluorophenyl)propanone could inspire new materials with tailored properties for specialized applications。

As research continues to uncover new applications for fluorinated compounds，the demand for high-quality intermediates like 2228838-24-0 is expected to grow。The ability to synthesize complex fluorinated structures efficiently will be crucial for advancing both academic research and industrial development。Collaborative efforts between chemists，pharmaceutical companies，and materials scientists will be essential in realizing the full potential of these versatile molecules。